Cas no 2227750-46-9 (rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,3R)-2,2-dimethyl-3-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a trifluoromethylphenyl substituent, which imparts unique steric and electronic properties. The compound's rigid cyclopropane backbone enhances conformational stability, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance, making it valuable in medicinal chemistry and agrochemical applications. The rac-(1R,3R) configuration offers versatility in stereoselective synthesis. Its carboxylic acid functionality allows for further derivatization, enabling the development of targeted bioactive molecules. This compound is particularly useful as an intermediate in the synthesis of pharmaceuticals or ligands, where precise steric control and fluorinated motifs are critical for activity.
rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid structure
2227750-46-9 structure
Product Name:rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
CAS No:2227750-46-9
MF:C13H13F3O2
MW:258.236334562302
CID:6615529
PubChem ID:96001942
Update Time:2025-05-21

rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
    • EN300-1971235
    • rac-(1R,3R)-2,2-dimethyl-3-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
    • 2227750-46-9
    • Inchi: 1S/C13H13F3O2/c1-12(2)9(10(12)11(17)18)7-5-3-4-6-8(7)13(14,15)16/h3-6,9-10H,1-2H3,(H,17,18)/t9-,10+/m1/s1
    • InChI Key: SHARDWWXAYJFRA-ZJUUUORDSA-N
    • SMILES: FC(C1C=CC=CC=1[C@@H]1[C@@H](C(=O)O)C1(C)C)(F)F

Computed Properties

  • Exact Mass: 258.08676414g/mol
  • Monoisotopic Mass: 258.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid (CAS No. 2227750-46-9)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid (CAS No. 2227750-46-9) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and trifluoromethyl group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its stereochemical complexity and functional versatility.

In recent years, the demand for fluorinated compounds like rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group is particularly noteworthy, as it is a common motif in FDA-approved drugs, addressing modern challenges in drug design and medicinal chemistry. This compound’s potential as a chiral building block further elevates its importance in asymmetric synthesis.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid involves advanced organic synthesis techniques, including cyclopropanation and stereoselective functionalization. Its CAS No. 2227750-46-9 serves as a critical identifier for researchers sourcing high-purity materials. The compound’s cyclopropane-carboxylic acid backbone is also of interest in bioconjugation and proteolysis-targeting chimera (PROTAC) applications, aligning with trends in targeted drug delivery.

From an industrial perspective, rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid is gaining traction in agrochemical formulations, where its structural rigidity and fluorine content contribute to pesticide efficacy. Environmental concerns and regulatory shifts toward sustainable chemistry have spurred interest in optimizing its synthesis routes to minimize waste and energy consumption.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with Good Manufacturing Practice (GMP) standards. Its chiral resolution remains a focal point for researchers exploring enantioselective catalysis, a hot topic in green chemistry forums and academic publications.

In summary, rac-(1R,3R)-2,2-dimethyl-3-(2-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid (CAS No. 2227750-46-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceutical intermediates, agrochemicals, and material science, making it a compound of enduring relevance in both academic and industrial settings.

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